Cas no 150315-07-4 (Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters)

Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters structure
150315-07-4 structure
Product Name:Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters
CAS No:150315-07-4
MF:C30H58O2
MW:450.780330181122
CID:134616
PubChem ID:20833813
Update Time:2025-04-19

Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters Chemical and Physical Properties

Names and Identifiers

    • Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters
    • Erucic acid 2-ethylhexyl ester
    • EINECS 302-164-1
    • 2-Ethylhexyl(Z)-docos-13-enoate
    • 150315-07-4
    • 94094-62-9
    • 13-Docosenoic acid, 2-ethylhexyl ester, (Z)-
    • 2-Ethylhexyl (Z)-docos-13-enoate
    • DTXSID201258662
    • NS00063215
    • Inchi: 1S/C30H58O2/c1-4-7-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-27-30(31)32-28-29(6-3)26-8-5-2/h14-15,29H,4-13,16-28H2,1-3H3/b15-14-
    • InChI Key: PECIZVZMWBESKB-PFONDFGASA-N
    • SMILES: O(C(CCCCCCCCCCC/C=C\CCCCCCCC)=O)CC(CC)CCCC

Computed Properties

  • Exact Mass: 450.44394
  • Monoisotopic Mass: 450.44368109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 26
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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